Cas no 2411310-72-8 (N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide)

• Product Name: N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide
• CAS No: 2411310-72-8
• MF: C₁₅H₁₆FNO₂
• MW: 261.291447639465
• CID: 6006853
• PubChem ID: 146102132
• Update Time: 2025-06-09

N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide
• N-{1-[(5-fluoro-2-methoxyphenyl)methyl]cyclopropyl}but-2-ynamide
• Z3623205589
• EN300-26579257
• 2411310-72-8

• Inchi： 1S/C15H16FNO2/c1-3-4-14(18)17-15(7-8-15)10-11-9-12(16)5-6-13(11)19-2/h5-6,9H,7-8,10H2,1-2H3,(H,17,18)
• InChI Key： FEXCFTGFRZBVRB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CC1)NC(C#CC)=O)OC

Computed Properties

• Exact Mass: 261.11650692g/mol
• Monoisotopic Mass: 261.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide

N-{1-(5-Fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide (CAS No. 2411310-72-8): An Overview

N-{1-(5-Fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide (CAS No. 2411310-72-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The molecular structure of N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide is particularly noteworthy. The presence of a fluoro-substituted phenyl group and a methoxy group imparts specific electronic and steric effects that influence its reactivity and biological activity. The cyclopropyl moiety, a three-membered ring, adds to the molecule's rigidity and conformational constraints, which can be advantageous in drug design for achieving selective binding to target proteins.

Recent studies have explored the pharmacological properties of N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, N-{1-(5-fluoro-2-methoxyphenyl)methylclopropyl}but-2-ynamide has been investigated for its anti-inflammatory effects. A preclinical study conducted by a team at the University of California demonstrated that the compound significantly attenuated inflammatory responses in animal models of arthritis. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways, making it a promising candidate for further development as an anti-inflammatory drug.

The safety profile of N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide is another critical aspect that has been evaluated in recent research. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation and human use.

Moreover, the synthetic accessibility of N-{1-(5-fluoro-2-methoxyphenyl)methylclopropyl}but-2-ynamide is an important consideration for its practical application in drug development. Synthetic chemists have developed efficient routes to synthesize this compound using readily available starting materials and well-established chemical reactions. These synthetic methods not only ensure high yields but also facilitate large-scale production, which is essential for clinical trials and commercialization.

In conclusion, N-{1-(5-fluoro-2-methoxyphenyl)methylcyclopropyl}but-2-ynamide (CAS No. 2411310-72-8) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological and safety profiles, positions it as a valuable candidate for further investigation and development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in medicinal chemistry and drug discovery.